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Compound of Interest

Compound Name: Metaraminol tartrate

Cat. No.: B1676335 Get Quote

For Immediate Release

This document provides essential guidance on the proper disposal procedures for

Metaraminol tartrate, a potent sympathomimetic agent. Adherence to these protocols is

critical to ensure the safety of laboratory personnel, prevent environmental contamination, and

maintain regulatory compliance. Metaraminol tartrate is classified as a toxic substance, and

its disposal is regulated by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).

Key Safety and Regulatory Considerations
Metaraminol tartrate is toxic if swallowed, inhaled, or in contact with skin.[1] Therefore,

appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye

protection, must be worn when handling this compound.[1] All disposal activities must comply

with federal, state, and local regulations. A crucial federal regulation is the EPA's ban on the

flushing of hazardous waste pharmaceuticals down the drain, which is in effect in all states.[2]

[3]

While Metaraminol tartrate is acutely toxic, it is not explicitly found on the EPA's P-list of acute

hazardous wastes. However, due to its toxicity, it is prudent to manage it as a hazardous waste.
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This protocol outlines the necessary steps for the safe disposal of Metaraminol tartrate from a

laboratory setting.

1. Waste Identification and Segregation:

Identify: All materials contaminated with Metaraminol tartrate, including unused or expired

vials, solutions, contaminated PPE, and spill cleanup materials, must be identified as

hazardous waste.

Segregate: This waste must be segregated from non-hazardous waste streams. For

hazardous pharmaceutical waste, a designated black waste container is typically used.[4]

2. Waste Accumulation and Storage:

Container Selection: Use a designated, leak-proof, and sealable hazardous waste container.

The container must be compatible with Metaraminol tartrate.

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and

include the following information:[1][5][6][7]

The full chemical name: "Metaraminol tartrate"

The hazards associated with the waste (e.g., "Toxic")

The date when the first piece of waste is placed in the container (accumulation start date)

The name and contact information of the generating laboratory or researcher.

Storage: Store the hazardous waste container in a designated satellite accumulation area

within the laboratory. This area should be at or near the point of generation and under the

control of the laboratory personnel. The container must be kept closed at all times except

when adding waste.

3. Final Disposal:

Licensed Waste Hauler: Arrange for the collection of the hazardous waste by a licensed

hazardous waste disposal company.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1676335?utm_src=pdf-body
https://www.benchchem.com/product/b1676335?utm_src=pdf-body
https://www.ecomedicalwaste.com/blog-posts/hazardous-listed-pharmaceutical-waste-p-u-and-d-drugs
https://www.benchchem.com/product/b1676335?utm_src=pdf-body
https://csumb.edu/risk/environmental-health-safety/health-and-safety/hazardous-waste-management/hazardous-material-waste-disposal/
https://www.ehs.washington.edu/system/files/resources/how-to-label-chemical-waste-containers.pdf
https://in.ewu.edu/ehs/wp-content/uploads/sites/116/2023/02/Laboratory-Container-Labeling.pdf
https://mcfenvironmental.com/a-brief-guide-to-hazardous-waste-container-labeling-requirements/
https://www.benchchem.com/product/b1676335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Waste Manifest: A hazardous waste manifest, a multi-part form, is required to

track the waste from its point of generation to its final disposal facility.[4][6] This document

must be completed and signed by the waste generator (the research facility).

Approved Disposal Facility: The hazardous waste must be transported to a permitted

treatment, storage, and disposal facility (TSDF).[2] The primary method of disposal for

pharmaceutical waste is typically incineration at a licensed medical incineration site.

Quantitative Data Summary
Parameter Guideline Source

EPA Waste Classification Toxic [1]

Disposal Method
Incineration at a licensed

facility
N/A

Container Color Code Black [4]

Accumulation Time Limit
Up to one year in a satellite

accumulation area
[1][3]

Experimental Protocols
This document does not cite specific experiments. The provided information is based on

regulatory guidelines and safety data for Metaraminol tartrate.

Visual Workflow for Metaraminol Tartrate Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.ecomedicalwaste.com/blog-posts/hazardous-listed-pharmaceutical-waste-p-u-and-d-drugs
https://in.ewu.edu/ehs/wp-content/uploads/sites/116/2023/02/Laboratory-Container-Labeling.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-waste-pharmaceuticals
https://csumb.edu/risk/environmental-health-safety/health-and-safety/hazardous-waste-management/hazardous-material-waste-disposal/
https://www.ecomedicalwaste.com/blog-posts/hazardous-listed-pharmaceutical-waste-p-u-and-d-drugs
https://csumb.edu/risk/environmental-health-safety/health-and-safety/hazardous-waste-management/hazardous-material-waste-disposal/
https://www.stericycle.com/en-us/resource-center/blog/unpacking-the-epa-final-hazardous-pharmaceutical-waste-rule
https://www.benchchem.com/product/b1676335?utm_src=pdf-body
https://www.benchchem.com/product/b1676335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Metaraminol Tartrate Disposal Workflow
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Caption: Figure 1. Decision workflow for the proper disposal of Metaraminol tartrate waste in

a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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